Cas no 820968-19-2 (1-Pentanone, 5-chloro-1-(4-phenoxyphenyl)-)

• Product Name: 1-Pentanone, 5-chloro-1-(4-phenoxyphenyl)-
• CAS No: 820968-19-2
• MF: C₁₇H₁₇ClO₂
• MW: 288.768684148788
• CID: 699224
• PubChem ID: 71420202
• Update Time: 2025-04-19

1-Pentanone, 5-chloro-1-(4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 5-chloro-1-(4-phenoxyphenyl)-
• 5-chloro-1-(4-phenoxyphenyl)pentan-1-one
• 820968-19-2
• DTXSID10839409

• Inchi： 1S/C17H17ClO2/c18-13-5-4-8-17(19)14-9-11-16(12-10-14)20-15-6-2-1-3-7-15/h1-3,6-7,9-12H,4-5,8,13H2
• InChI Key： VIFDSLWKDOVLSN-UHFFFAOYSA-N
• SMILES： ClCCCCC(C1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 288.0917075g/mol
• Monoisotopic Mass: 288.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų